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Compound of Interest

Compound Name: 6-(2-Furyl)nicotinonitrile

Cat. No.: B1338397 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for 6-(2-Furyl)nicotinonitrile (CAS No.

619334-28-0) was located. The following disposal procedures are based on best practices for

handling related chemical compounds with similar functional groups (furan, pyridine, nitrile) and

information from SDSs of structurally analogous substances. It is imperative to consult with

your institution's Environmental Health and Safety (EHS) department for guidance specific to

your location and circumstances.

Proper disposal of 6-(2-Furyl)nicotinonitrile is critical to ensure the safety of laboratory

personnel and to prevent environmental contamination. This compound, with the molecular

formula C10H6N2O, should be handled as a hazardous substance.[1][2] The procedures

outlined below provide a general framework for its safe management and disposal.

Immediate Safety and Handling
Before handling 6-(2-Furyl)nicotinonitrile, it is crucial to be familiar with its potential hazards.

Based on data from similar nicotinonitrile derivatives, this compound may be harmful if

swallowed, cause skin and eye irritation, and may lead to respiratory irritation.[3][4][5]

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling 6-(2-
Furyl)nicotinonitrile.
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PPE Category Specification

Eye Protection Chemical safety goggles or a face shield.

Hand Protection Chemically resistant gloves (e.g., nitrile rubber).

Body Protection Laboratory coat.

Respiratory

Use in a well-ventilated area or with a fume

hood. If dusts are generated, a NIOSH-

approved respirator may be necessary.

Spill and Contamination Procedures
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

environmental release.

Spill Cleanup Protocol:

Evacuate and Ventilate: Immediately evacuate the spill area and ensure adequate

ventilation.

Containment: Prevent the spill from spreading and from entering drains or waterways.

Absorption: For small spills, absorb the material with an inert, non-combustible absorbent

(e.g., vermiculite, sand, or earth).

Collection: Carefully collect the absorbed material and any contaminated soil or surfaces into

a sealable, properly labeled hazardous waste container.

Decontamination: Clean the spill area thoroughly with a suitable decontamination agent,

followed by soap and water.

Waste Disposal: Dispose of all contaminated materials as hazardous waste according to

institutional and local regulations.

Disposal Plan for 6-(2-Furyl)nicotinonitrile
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All waste containing 6-(2-Furyl)nicotinonitrile, including the pure compound, solutions, and

contaminated materials, must be disposed of as hazardous chemical waste.

Step-by-Step Disposal Guidance:

Waste Segregation: Do not mix 6-(2-Furyl)nicotinonitrile waste with other waste streams

unless explicitly permitted by your EHS department. It should be collected in a dedicated,

compatible, and clearly labeled hazardous waste container.

Container Requirements: Use a robust, leak-proof container that is compatible with the

chemical. The container must be kept closed at all times except when adding waste.

Labeling: The waste container must be labeled with a "Hazardous Waste" tag that includes

the full chemical name: "6-(2-Furyl)nicotinonitrile," the CAS number "619334-28-0," and an

indication of the associated hazards (e.g., "Toxic," "Irritant").

Storage: Store the waste container in a designated, secure, and well-ventilated secondary

containment area, away from incompatible materials such as strong oxidizing agents.

Final Disposal: Arrange for the collection of the hazardous waste by your institution's EHS

department or a licensed chemical waste disposal company. All disposal must be carried out

in an approved waste disposal plant.[4][5]

Disposal Workflow Diagram
The following diagram illustrates the general workflow for the proper disposal of 6-(2-
Furyl)nicotinonitrile.
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Start: Handling 6-(2-Furyl)nicotinonitrile

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Waste Generation
(e.g., unused chemical, contaminated labware)
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Designated Hazardous Waste Container

Ensure Container is Compatible,
Sealed, and in Secondary Containment

Label Container Clearly:
'Hazardous Waste'

Chemical Name & CAS Number

Store in a Secure,
Well-Ventilated Area

Arrange for Pickup by
EHS or Licensed Disposal Company

End: Proper Disposal at an
Approved Facility

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 6-(2-Furyl)nicotinonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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